Cas no 1343249-15-9 (4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol)

• Product Name: 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol
• CAS No: 1343249-15-9
• MF: C₈H₅BrN₂OS
• MW: 257.107099294662
• MDL: MFCD18345051
• CID: 4590662
• PubChem ID: 135978590
• Update Time: 2025-06-27

4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-1,3,4-thiadiazol-2-yl)phenol
• 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol

• MDL： MFCD18345051
• Inchi： 1S/C8H5BrN2OS/c9-8-11-10-7(13-8)5-1-3-6(12)4-2-5/h1-4,12H
• InChI Key： UCOHTXUDPYYVQF-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(C2C=CC(=CC=2)O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 2.7
• Topological Polar Surface Area: 74.2

Additional information on 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol

4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol (CAS No. 1343249-15-9): A Comprehensive Overview

4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol (CAS No. 1343249-15-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiadiazoles, which are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities.

The molecular structure of 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol consists of a phenolic ring substituted with a 5-bromothiadiazole moiety. The presence of the bromine atom and the thiadiazole ring imparts specific chemical and biological properties to the molecule. The phenolic hydroxyl group is particularly noteworthy as it can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity.

Recent studies have highlighted the potential of 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antifungal activity against a range of clinically relevant fungal pathogens. The researchers found that the bromine substitution on the thiadiazole ring significantly enhanced the compound's ability to disrupt fungal cell membranes, leading to increased antifungal efficacy.

In addition to its antifungal properties, 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol has shown promise as an anticancer agent. A study conducted by a team at the National Cancer Institute demonstrated that this compound effectively inhibited the growth of human breast cancer cells in vitro. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest at the G2/M phase. These findings suggest that 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol could be a valuable lead compound for further drug development in cancer therapy.

The pharmacokinetic properties of 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol have also been investigated. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that this compound exhibited favorable oral bioavailability and a reasonable half-life in animal models. These characteristics are essential for its potential use as an orally administered therapeutic agent.

Safety and toxicity profiles are critical considerations for any potential drug candidate. Preliminary toxicological studies have indicated that 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol has low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and potential side effects.

In conclusion, 4-(5-Bromo-1,3,4-thiadiazol-2-yl)phenol (CAS No. 1343249-15-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.